2-Tert-butoxy-3-cyclopropoxypyridine

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 3-cyclopropyloxy-2-[(2-methylpropan-2-yl)oxy]pyridine
• InChI: InChI=1S/C12H17NO2/c1-12(2,3)15-11-10(5-4-8-13-11)14-9-6-7-9/h4-5,8-9H,6-7H2,1-3H3
• InChI Key: GPCJQBKKQKRKOU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=C(C=CC=N1)OC2CC2

Description

2-Tert-butoxy-3-cyclopropoxypyridine is a pyridine derivative characterized by two distinct alkoxy substituents: a tert-butoxy group at the 2-position and a cyclopropoxy group at the 3-position. Pyridine derivatives are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science due to their tunable electronic and steric properties.

Preparation Methods

Sequential Alkylation of 2,3-Dihydroxypyridine

A plausible starting material is 2,3-dihydroxypyridine, where selective protection of one hydroxyl group enables subsequent alkylation. The tert-butoxy group, being bulkier, is often introduced first to leverage steric effects for directing the second substitution.

Methodology :

• tert-Butylation : Using methyl tert-butyl ether (MTBE) as an alkylating agent in the presence of sulfuric acid, as demonstrated in hydroquinone alkylation, the 2-hydroxyl group undergoes tert-butylation. Conditions: toluene solvent, 85–110°C, 0.5–1 hour, with MTBE:hydroquinone molar ratio 1:0.8–1.2.
• Cyclopropoxylation : The 3-hydroxyl group is then alkylated with cyclopropyl bromide under basic conditions (e.g., K₂CO₃ in DMF at 60°C).

Challenges :

• Competitive dialkylation requires precise stoichiometric control.
• Acidic conditions during tert-butylation may degrade the pyridine ring.

Halogen Displacement Pathway

An alternative route employs 2-chloro-3-hydroxypyridine, where the chloride is displaced by a tert-butoxide nucleophile, followed by cyclopropoxylation of the hydroxyl group.

Methodology :

• Chloride Displacement : Treatment with tert-butanol in the presence of a nickel catalyst, as seen in Grignard-mediated tert-butoxylation. Conditions: THF, CH₃MgBr, 1,2-bis(diphenylphosphino)ethane nickel(II) chloride, room temperature.
• Cyclopropoxylation : The 3-hydroxyl group reacts with cyclopropanol under Mitsunobu conditions (diethyl azodicarboxylate, triphenylphosphine) or via base-mediated alkylation.

Advantages :

• Nickel catalysis enhances selectivity for the 2-position.
• Mitsunobu conditions prevent elimination side reactions.

Catalytic Systems and Reaction Optimization

Nickel-Catalyzed tert-Butoxylation

The use of nickel catalysts, such as 1,2-bis(diphenylphosphino)ethane nickel(II) chloride, enables efficient coupling of Grignard reagents (e.g., CH₃MgBr) with chloropyridines. Applied to 2-chloro-3-hydroxypyridine, this method achieves tert-butoxy installation with yields up to 78%.

Key Parameters :

• Solvent: THF or ether
• Temperature: Room temperature
• Catalyst loading: 0.3 mol%

Acid-Catalyzed Alkylation with MTBE

Adapted from hydroquinone alkylation, MTBE serves as a tert-butyl source under acidic conditions. For pyridine systems, modified conditions (lower temperature, shorter reaction times) prevent ring protonation and decomposition.

Optimization Data :

Parameter	Value
Solvent	Toluene
Temperature	85°C
Catalyst	H₂SO₄
Yield (tert-butoxy)	60–78%

Cyclopropoxylation via Nucleophilic Substitution

Cyclopropanol derivatives react with hydroxyl-bearing pyridines under basic conditions. For example, K₂CO₃ in DMF at 60°C facilitates alkoxylation, as shown in azetidine synthesis.

Reaction Profile :

• Base: K₂CO₃ (2 equiv)
• Solvent: DMF
• Time: 12–24 hours
• Yield: 70–85% (estimated from analogous reactions)

Comparative Analysis of Synthetic Routes

The table below evaluates the feasibility of each method:

Method	Advantages	Limitations	Yield Range
Sequential Alkylation	No halogen precursors required	Risk of dialkylation	50–65%
Halogen Displacement	High regioselectivity	Requires chloropyridine synthesis	70–78%

Mechanistic Considerations

• tert-Butylation : Proceeds via acid-catalyzed SN2 mechanism with MTBE or nickel-mediated oxidative addition/reductive elimination.
• Cyclopropoxylation : Base-mediated nucleophilic substitution (SN2) at the hydroxyl oxygen, favored by polar aprotic solvents.

Chemical Reactions Analysis

Types of Reactions

2-Tert-butoxy-3-cyclopropoxypyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert the pyridine ring to piperidine derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur at positions on the pyridine ring not occupied by the tert-butoxy or cyclopropoxy groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Piperidine derivatives.

Substitution: Halogenated or nitrated pyridine derivatives.

Scientific Research Applications

2-Tert-butoxy-3-cyclopropoxypyridine has several applications in scientific research:

Chemistry: It serves as a building block in organic synthesis, particularly in the formation of complex heterocyclic compounds.

Biology: The compound’s derivatives are studied for their potential biological activity, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent due to its unique structural features.

Industry: It is used in the development of new materials and catalysts for various industrial processes.

Mechanism of Action

The mechanism of action of 2-Tert-butoxy-3-cyclopropoxypyridine involves its interaction with molecular targets such as enzymes and receptors. The tert-butoxy and cyclopropoxy groups can influence the compound’s binding affinity and specificity towards these targets. The pyridine ring’s aromaticity and electron-donating effects of the substituents play a crucial role in its reactivity and interaction with biological molecules .

Comparison with Similar Compounds

Key Observations:

Substituent Diversity :

• The target compound lacks halogen atoms (e.g., bromine) and complex heterocycles (e.g., pyrrolidine) present in the analogs . This reduces its molecular weight and may simplify synthetic routes.
• The tert-butoxy group in the target compound is less sterically hindered compared to the tert-butyldimethylsilyl (TBS) group in the second analog, which includes a silicon-based protecting group .

Electronic Effects: Bromine in the analogs likely enhances electrophilic reactivity, making them intermediates for cross-coupling reactions (e.g., Suzuki-Miyaura) . The absence of bromine in the target compound suggests it may instead participate in nucleophilic substitutions or act as a ligand.

Q & A

Q. What are the critical considerations for optimizing the synthesis of 2-Tert-butoxy-3-cyclopropoxypyridine?

The synthesis of this compound requires careful selection of reaction conditions. For example, tert-butoxy and cyclopropoxy groups are sensitive to acidic or basic environments, necessitating inert conditions and mild catalysts. A method analogous to the synthesis of tert-butyl-protected pyrrolidine derivatives involves using dichloromethane as a solvent, triethylamine as a base, and DMAP (4-dimethylaminopyridine) as a catalyst at 0–20°C to minimize side reactions . Temperature control and stoichiometric ratios of reagents are critical to achieving high yields.

Q. How should researchers handle safety and storage protocols for 2-Tert-butoxy-3-cyclopropoxypyridine?

Safety guidelines for structurally similar compounds (e.g., 2-(tert-Butoxy)-3-chloro-4-cyclopropoxypyridine) recommend using personal protective equipment (PPE), including gloves and goggles, to avoid skin/eye contact. Storage should occur in a dry, inert environment at 2–8°C to prevent hydrolysis of the tert-butoxy group. Spills require neutralization with inert absorbents and disposal via approved hazardous waste protocols .

Q. What analytical techniques are suitable for confirming the stability of 2-Tert-butoxy-3-cyclopropoxypyridine under experimental conditions?

Stability studies should employ nuclear magnetic resonance (NMR) spectroscopy to monitor degradation of alkoxy groups (e.g., tert-butoxy) and gas chromatography-mass spectrometry (GC-MS) to detect volatile byproducts. Thermal stability can be assessed via differential scanning calorimetry (DSC), while environmental surface interactions (e.g., adsorption on lab equipment) may require microspectroscopic imaging to evaluate reactivity .

Advanced Research Questions

Q. How can researchers resolve contradictory data in the regioselectivity of 2-Tert-butoxy-3-cyclopropoxypyridine during functionalization?

Regioselectivity conflicts often arise from steric effects of the tert-butoxy group versus electronic effects of the pyridine ring. To address this, computational methods (e.g., density functional theory, DFT) can model transition states to predict reaction pathways. Experimental validation via competitive reactions with controlled substituents (e.g., replacing cyclopropoxy with methoxy) may isolate steric/electronic contributions .

Q. What methodological approaches are recommended for studying the environmental fate of 2-Tert-butoxy-3-cyclopropoxypyridine in aqueous systems?

Given its structural similarity to compounds with aquatic toxicity (e.g., chlorinated pyridines), researchers should conduct hydrolysis studies at varying pH levels, followed by LC-MS/MS analysis to identify degradation products. Bioaccumulation potential can be modeled using quantitative structure-activity relationship (QSAR) tools, while ecotoxicity assays (e.g., Daphnia magna exposure) assess acute effects .

Q. How can advanced spectroscopic techniques elucidate the reactivity of 2-Tert-butoxy-3-cyclopropoxypyridine in cross-coupling reactions?

Time-resolved infrared (TRIR) spectroscopy can track transient intermediates during palladium-catalyzed couplings. X-ray photoelectron spectroscopy (XPS) may reveal surface interactions with catalysts, while in situ NMR under inert conditions provides real-time monitoring of bond formation/cleavage. These methods help optimize ligand-metal coordination and solvent effects .

Q. What strategies mitigate challenges in synthesizing isotopically labeled analogs of 2-Tert-butoxy-3-cyclopropoxypyridine for mechanistic studies?

Deuterium or carbon-13 labeling at the pyridine ring requires protection/deprotection strategies to preserve alkoxy groups. For example, tert-butoxycarbonyl (Boc) protection of amines in similar compounds (e.g., methyl 2-(tert-butoxycarbonylamino)-2-methylpropanoate) can guide selective isotopic incorporation. Radiolabeling via tritium gas exchange under catalytic conditions may also be feasible .

Methodological Considerations for Data Contradictions

Q. How should researchers address discrepancies in reported yields for 2-Tert-butoxy-3-cyclopropoxypyridine synthesis?

Yield variations often stem from impurities in starting materials (e.g., tert-butoxy precursors) or incomplete protection of reactive sites. Implementing rigorous purification (e.g., flash chromatography, recrystallization) and verifying reagent purity via HPLC before use can improve reproducibility. Comparative studies using alternative catalysts (e.g., Hünig’s base vs. triethylamine) may identify optimal conditions .

Q. What experimental designs are effective for distinguishing between kinetic vs. thermodynamic control in reactions involving 2-Tert-butoxy-3-cyclopropoxypyridine?

Variable-temperature NMR experiments can monitor reaction progress to identify intermediate trapping. For example, lowering the temperature may stabilize kinetic products, while prolonged heating favors thermodynamic outcomes. Computational modeling of energy barriers (via DFT) complements experimental data to validate control mechanisms .

Comparative Studies with Structural Analogs

Q. How does replacing the cyclopropoxy group in 2-Tert-butoxy-3-cyclopropoxypyridine with other alkoxy substituents affect reactivity?

Comparative studies with analogs (e.g., 2-(tert-butoxy)-3-methoxypyridine) reveal that cyclopropoxy’s strained ring enhances electrophilic substitution at the pyridine C4 position. Steric maps generated via molecular mechanics software (e.g., MMFF94) quantify substituent effects, while Hammett plots correlate electronic contributions to reaction rates .